[1-(4-amino-1,2,5-oxadiazol-3-yl)-1H-1,2,3-triazol-5-yl]methyl thiocyanate

• IUPAC Name: [3-(4-amino-1,2,5-oxadiazol-3-yl)triazol-4-yl]methyl thiocyanate
• InChI: InChI=1S/C6H5N7OS/c7-3-15-2-4-1-9-12-13(4)6-5(8)10-14-11-6/h1H,2H2,(H2,8,10)
• InChI Key: NSYAYMHPLVVBEM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(N=N1)C2=NON=C2N)CSC#N
• Molecular Formula: C6H5N7OS
• Molecular Weight: 223.22 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions used in each step. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups around the central carbon atom. The presence of multiple nitrogen atoms could potentially result in a complex three-dimensional structure due to the ability of nitrogen to form multiple bonds.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the functional groups present. For example, the amino group is a common site of reactivity in many chemical reactions. The oxadiazole and triazole rings could also participate in various reactions, particularly if they are part of a conjugated system.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of an amino group could result in the compound being a base. The oxadiazole and triazole rings could contribute to the compound’s aromaticity.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if the compound is intended to be used as a drug, its mechanism of action could involve interacting with a specific biological target.

Safety and Hazards

The safety and hazards associated with the compound would depend on its physical and chemical properties. For example, compounds containing nitrogen can sometimes be explosive. Therefore, appropriate safety precautions should be taken when handling the compound.

Future Directions

Future research could involve exploring the potential uses of the compound, such as its possible applications in medicine or industry. Additionally, further studies could be conducted to fully understand its physical and chemical properties.